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Compound of Interest

Compound Name:
5,7-dimethoxy-1H-indazole-3-

carboxylic acid

Cat. No.: B11756914

Get Quote

Retrosynthetic Analysis & Strategy
The synthesis relies on the rearrangement of a 5,7-dimethoxyisatin intermediate. The logic

follows a "ring-switching" strategy where the pyrrole ring of the isatin is opened and re-closed

to form the pyrazole ring of the indazole.

Target: 5,7-dimethoxy-1H-indazole-3-carboxylic acid

Key Intermediate: 5,7-dimethoxyisatin

Starting Material: 2,4-dimethoxyaniline (Selectivity Driver)

Regiochemical Logic: To achieve the 5,7-dimethoxy pattern on the indazole, one must start with

2,4-dimethoxyaniline.

The amino group directs the initial cyclization to the ortho position.

In 2,4-dimethoxyaniline, position 2 is blocked by a methoxy group.

Therefore, cyclization occurs exclusively at position 6, yielding the 5,7-dimethoxyisatin.
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Caption: Logical flow from aniline precursor to indazole target via the isatin rearrangement

pathway.

Phase I: Synthesis of 5,7-Dimethoxyisatin
This phase constructs the bicyclic core. The use of chloral hydrate and hydroxylamine

generates the oxime in situ, which is then cyclized.

Reagents & Stoichiometry
Reagent Equiv.[1][2][3] Role

2,4-Dimethoxyaniline 1.0 Starting Material

Chloral Hydrate 1.1 C2 Synthon

Hydroxylamine HCl 3.0 Oxime formation

Sodium Sulfate (sat.) - Ionic strength/Solubility control

Sulfuric Acid (conc.) Solvent Cyclization Agent

Detailed Protocol
Step A: Isonitrosoacetanilide Formation

Dissolution: In a 1L round-bottom flask, dissolve 0.1 mol of 2,4-dimethoxyaniline in 500 mL of

water containing 0.11 mol of concentrated HCl.

Reagent Addition: Add a solution of 0.11 mol chloral hydrate in 150 mL water.

Salt Saturation: Add a saturated solution of sodium sulfate (approx. 200g in water). Note:

High ionic strength precipitates the product as it forms, preventing side reactions.

Initiation: Add a solution of 0.3 mol hydroxylamine hydrochloride in 100 mL water.

Heating: Heat the mixture to 50–60°C with vigorous stirring for 2 hours. A precipitate (the

isonitroso intermediate) will form.
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Isolation: Cool to room temperature, filter the solid, wash with water, and dry in a vacuum

oven at 50°C.

Step B: Cyclization to Isatin

Pre-heating: Heat 100 mL of concentrated sulfuric acid to 50°C in a beaker.

Addition: Add the dry isonitroso intermediate portion-wise to the acid. Critical: Maintain

temperature between 60–70°C. Exotherms can cause charring.

Completion: Once addition is complete, heat to 80°C for 15 minutes to ensure cyclization.

Quenching: Pour the dark reaction mixture over 500g of crushed ice. The 5,7-

dimethoxyisatin will precipitate as an orange/red solid.

Purification: Filter, wash with copious water to remove acid, and recrystallize from

ethanol/acetic acid if necessary.

Phase II: Rearrangement to Indazole-3-Carboxylic
Acid
This phase involves the classic conversion of isatin to indazole via diazotization.

Reagents & Stoichiometry
Reagent Equiv.[1][2][3] Role

5,7-Dimethoxyisatin 1.0 Precursor

NaOH (10% aq) 2.5 Ring Opening

Sodium Nitrite 1.1 Diazotization

Stannous Chloride (SnCl2) 2.5 Reduction (Selective)

HCl (conc.) Excess pH adjustment

Detailed Protocol
Step A: Ring Opening & Diazotization
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Hydrolysis: Suspend 0.05 mol of 5,7-dimethoxyisatin in 150 mL of 10% NaOH. Heat gently

(40°C) until the solid dissolves and the solution turns yellow/brown, indicating the formation

of sodium 2-amino-3,5-dimethoxyphenylglyoxylate.

Cooling: Cool the solution to 0–5°C in an ice/salt bath.

Diazotization: Add a solution of sodium nitrite (0.055 mol) in minimal water dropwise.

Maintain temperature < 5°C.

Acidification: Pour this alkaline solution slowly into a stirred mixture of concentrated HCl (40

mL) and ice (100g). This generates the diazonium salt in situ.

Step B: Reduction & Cyclization

Preparation of Reductant: Prepare a solution of stannous chloride dihydrate (SnCl2·2H2O,

0.125 mol) in 50 mL concentrated HCl. Keep this solution cold.

Reduction: Add the cold SnCl2 solution to the diazonium mixture with vigorous stirring.

Maintain temperature < 10°C.

Cyclization: Allow the mixture to warm to room temperature, then stand for 2 hours. The

reduction yields the hydrazine, which spontaneously cyclizes with the adjacent ketone

(glyoxylic acid moiety) under acidic conditions.

Isolation: The product, 5,7-dimethoxy-1H-indazole-3-carboxylic acid, precipitates as a

tan/off-white solid.

Purification: Filter the crude solid. Dissolve in 10% Na2CO3 (to remove non-acidic

impurities), filter any insoluble matter, and re-precipitate the filtrate with HCl.

Critical Control Points & Troubleshooting
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Process Step Potential Failure Mode Corrective Action

Isatin Cyclization Charring/Black Tar formation

Control addition rate to

H2SO4; do not exceed 80°C.

Ensure intermediate is dry

before addition.

Diazotization
N2 gas evolution

(decomposition)

Keep temperature strictly

below 5°C. Ensure excess acid

is present.

Reduction Incomplete Cyclization

If precipitation is slow, gently

warm the acidic solution to

40°C after the reduction step is

complete.

Purity Isomer contamination

Verify starting aniline purity

(GC/MS). 2,4-dimethoxy must

be free of 3,5-isomer.

Analytical Validation
To validate the synthesis, the following analytical signatures should be confirmed:

1H NMR (DMSO-d6, 400 MHz):

13.5 (br s, 1H, COOH)

12.0 (br s, 1H, NH)

6.8 - 7.2 (m, 2H, Ar-H) Pattern: meta-coupling (d, J~2Hz) indicates H4 and H6 protons.

3.85 (s, 3H, OMe),

3.79 (s, 3H, OMe).

Mass Spectrometry (ESI):

Calculated Mass (

): 222.06
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Observed [M+H]+: 223.1

Observed [M-H]-: 221.1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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